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Compound of Interest

Compound Name: PRL 3195

Cat. No.: B15141186 Get Quote

Essential Safety and Handling Protocols for Researchers and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

PRL 3195, a research chemical. By adhering to these procedural steps, you can ensure a safe

laboratory environment and maintain the integrity of your research. This information is intended

to supplement, not replace, your institution's established safety protocols and a thorough

review of the full Safety Data Sheet (SDS).

Personal Protective Equipment (PPE) for PRL 3195
While a complete hazard profile for PRL 3195 is not fully established, adherence to standard

laboratory safety protocols is paramount. The following table summarizes the recommended

personal protective equipment for handling this compound.
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PPE Category Item
Specifications and Use
Cases

Hand Protection Chemical-impermeable gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact. For

prolonged handling or in case

of a spill, consider double-

gloving or using heavier-duty

gloves. Always consult the

glove manufacturer's

compatibility chart.[1][2]

Eye and Face Protection Safety glasses or goggles

Safety glasses with side

shields are the minimum

requirement.[1][3] In situations

with a splash hazard, such as

preparing solutions or

transferring large volumes,

chemical splash goggles

should be worn.[3] A face

shield, in addition to goggles,

is recommended for maximum

protection against splashes.[1]

[3] All eye and face protection

must be ANSI Z87.1 compliant.

[1][3]

Body Protection Laboratory coat

A standard lab coat is required

to protect clothing and skin

from potential splashes.[1][4]

For tasks with a higher risk of

fire or reactivity, a flame-

resistant lab coat should be

considered.[3]

Respiratory Protection Use in a well-ventilated area All handling of PRL 3195

should be conducted in a well-

ventilated laboratory or within
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a chemical fume hood to avoid

the formation and inhalation of

dusts and aerosols.[5] In the

event of a fire or major spill, a

self-contained breathing

apparatus may be necessary.

[5]

Foot Protection Closed-toe shoes

Closed-toe shoes are

mandatory in any laboratory

setting to protect against spills

and falling objects.[1][4]

Experimental Protocol: Preparation of a PRL 3195
Solution
This protocol outlines the steps for safely preparing a stock solution of PRL 3195, incorporating

essential safety measures.

Objective: To prepare a 10 mM stock solution of PRL 3195 in DMSO.

Materials:

PRL 3195 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Appropriate volumetric flasks and pipettes

Vortex mixer

Analytical balance

Procedure:

Pre-Experiment Setup:
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Don all required PPE as outlined in the table above (gloves, safety glasses/goggles, lab

coat).

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Verify the location of the nearest safety shower and eyewash station.

Weighing the Compound:

Tare a clean, dry weigh boat on the analytical balance within the fume hood.

Carefully weigh the desired amount of PRL 3195 powder. Avoid creating dust.[5]

Dissolution:

Transfer the weighed PRL 3195 to the appropriate volumetric flask.

Using a calibrated pipette, add a small amount of DMSO to the flask to dissolve the

powder.

Gently swirl the flask or use a vortex mixer until the solid is completely dissolved.

Bring the solution to the final desired volume with DMSO.

Storage:

Tightly seal the volumetric flask.

Label the flask clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the solution in a cool, dry, and well-ventilated place, away from incompatible

materials.[5] The recommended storage for stock solutions is -20°C for up to one month or

-80°C for up to six months.

Post-Experiment Cleanup:

Dispose of all contaminated materials (e.g., weigh boat, pipette tips) in the designated

chemical waste container.
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Wipe down the work surface in the fume hood.

Remove your PPE, starting with your gloves, and wash your hands thoroughly.

Safety and Disposal Workflow
The following diagram illustrates the logical flow of safety and disposal procedures when

working with PRL 3195.
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Caption: Workflow for Safe Handling and Disposal of PRL 3195.
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Disposal Plan
All waste materials contaminated with PRL 3195 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be

collected in a designated, sealed container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a clearly labeled,

sealed waste container. Do not discharge to sewer systems.[5]

Disposal Method: The collected waste should be disposed of through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[5] Always follow your

institution's and local regulations for hazardous waste disposal.

By implementing these safety measures and operational plans, researchers can minimize risks

and ensure the responsible handling of PRL 3195 in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15141186#personal-protective-equipment-for-
handling-prl-3195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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